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Compound of Interest

Compound Name: Pevonedistat

Cat. No.: B1684682 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of Pevonedistat, an investigational drug. Adherence to these procedures is vital to

ensure personnel safety, environmental protection, and regulatory compliance. Pevonedistat is
classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects,

necessitating its management as hazardous waste.[1]

Hazard and Safety Data Summary
Proper disposal planning begins with understanding the inherent risks of the compound. The

following table summarizes the key hazard information for Pevonedistat.

Hazard Classification Precautionary Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life.[2]

Chronic aquatic toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects.[1][2]

Disposal Directive
P501: Dispose of contents/container to an

approved waste disposal plant.[1]
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Detailed Protocol for the Disposal of Pevonedistat
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of Pevonedistat and its associated waste. This protocol is based on general guidelines for the

disposal of hazardous investigational drugs and should be executed in accordance with

institutional, local, state, and federal regulations.

Personnel Protective Equipment (PPE) Required:

Two pairs of chemotherapy-tested gloves

Protective gown with a solid front

Safety glasses or goggles

Respiratory protection (e.g., N95 respirator) if handling powders or creating aerosols

Step 1: Segregation of Pevonedistat Waste

Immediately segregate all materials that have come into contact with Pevonedistat. This

includes:

Unused or expired Pevonedistat vials.

Partially used vials and ampules.[3][4]

Empty vials and packaging that contained Pevonedistat.

Contaminated PPE (gloves, gowns, etc.).

Contaminated lab supplies (syringes, needles, absorbent pads, etc.).

Step 2: Containment of Pevonedistat Waste

Place all segregated Pevonedistat waste into a designated, leak-proof, and puncture-

resistant hazardous waste container.
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This container should be clearly labeled as "Hazardous Waste - Contains Pevonedistat" and

include the appropriate hazard symbols.

For liquid waste, use a container with a secure screw-top lid.[3]

Step 3: Documentation and Accountability

Maintain a detailed drug accountability record for all Pevonedistat, from receipt to disposal.

For unused or expired drug product, document the quantity, lot number, and expiration date

prior to disposal.

A second qualified individual should witness and verify the disposal of the drug product, and

both individuals should sign the destruction record.[3]

Step 4: Storage Pending Disposal

Store the sealed hazardous waste container in a secure, designated area with limited

access.

This storage area should be away from general laboratory traffic and clearly marked as a

hazardous waste accumulation site.

Step 5: Final Disposal

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[5]

The primary method for the final destruction of Pevonedistat and its associated waste is

high-temperature incineration at a permitted hazardous waste facility.[3][5]

Ensure that you receive a certificate of destruction from the disposal vendor for your records.

[3][5]

In Case of a Spill:

Evacuate the immediate area and restrict access.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1684682?utm_src=pdf-body
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b1684682?utm_src=pdf-body
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1684682?utm_src=pdf-body
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Notify your institution's EHS department immediately.

If trained and equipped, personnel should wear appropriate PPE and contain the spill using a

chemotherapy spill kit.

Gently cover powder spills with wetted absorbent pads to avoid generating dust.[6]

Clean the area with a detergent solution followed by water.[6]

All materials used for spill cleanup must be disposed of as hazardous waste.[6]

Visual Workflow for Pevonedistat Disposal
The following diagram illustrates the logical flow of the Pevonedistat disposal process, from

initial handling to final destruction.
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Caption: Pevonedistat Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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